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Compound of Interest

Compound Name: I-Peg6-OH

cat. No.: B3100194

An In-depth Technical Guide to PEG-6-OH Derivatives for Researchers and Drug Development
Professionals

Introduction

The term "I-Peg6-OH" is not a standard chemical identifier. It is likely a typographical error, and
the intended compound is a polyethylene glycol (PEG) derivative with a chain of six ethylene
glycol units and at least one terminal hydroxyl (-OH) group. The most common and
fundamental of these is Hexaethylene Glycol, also represented as HO-PEG6-OH. This guide
will focus on HO-PEG6-OH while also providing information on other relevant heterozygous
PEG-6-OH derivatives.

Polyethylene glycols are biocompatible, non-toxic, and water-soluble polymers widely utilized in
biomedical research and drug development.[1] Their ability to be functionalized with various
reactive groups makes them invaluable as linkers and spacers in bioconjugation, for surface
modification of materials, and in the creation of drug delivery systems.[2][3]

Core Compounds and CAS Numbers

Several PEG-6-OH derivatives are commonly used in research. Their properties are
summarized below.
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Molecular

Compound Molecular .

CAS Number Weight (g/mol  Appearance
Name Formula )
HO-PEG6-OH
(Hexaethylene 2615-15-8 C12H2607 282.33 Colorless Liquid
glycol)
OH-PEG6-
COOH

1347750-85-9 C15H3009 354.4 -
(Hydroxyl-PEG6-
Acid)
N3-PEG6-OH
(Azido-PEG6- 86770-69-6 C12H25N306 307.343 -
alcohol)

) Light yellow oily

Amine-PEG6-OH  39160-70-8 C12H27NO6 281.35

liquid

Suppliers of HO-PEG6-OH

A variety of chemical suppliers offer HO-PEG6-OH (Hexaethylene Glycol) for research and
commercial purposes. These include:

» Biopharma PEG
e PurePEG

o MSE Supplies (distributor for PurePEG)

Technical Profile of HO-PEG6-OH

Synonyms: Hexaethylene glycol, 2,2'-[Oxybis(ethyleneoxyethyleneoxy)]bisethanol, 3,6,9,12,15-
Pentaoxaheptadecane-1,17-diol.[3]

Storage: It is recommended to store at -5°C in a dry and dark environment.[3]

Applications:
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Bioconjugation: The terminal hydroxyl groups can be functionalized to attach biomolecules.

Drug Delivery: Used in the formulation of nanoparticles, micelles, and hydrogels to improve
drug solubility and stability.

Surface Modification: Its hydrophilic nature is used to modify surfaces to reduce non-specific
protein binding.

Medical Research: Employed in cell culture, nanotechnology, and new materials research.

Experimental Protocol: Surface Modification of Gold
Nanoparticles with HO-PEG6-OH

This protocol describes a general procedure for modifying the surface of gold nanoparticles
(AuNPs) using a thiol-derivatized HO-PEG6-OH.

1. Functionalization of HO-PEG6-OH:

¢ Objective: To introduce a thiol group (-SH) at one end of the HO-PEG6-OH molecule, which
will form a strong bond with the gold surface.

e Methodology:
o Dissolve HO-PEG6-OH in an appropriate organic solvent (e.g., dichloromethane).

o React with a suitable reagent to convert one hydroxyl group to a thiol. Acommon method
is to first convert the hydroxyl to a good leaving group (e.g., tosylate) and then perform a
nucleophilic substitution with a thiol-containing nucleophile (e.g., sodium hydrosulfide).

o Purify the resulting HS-PEG6-OH by column chromatography.
o Confirm the structure and purity using NMR and mass spectrometry.
2. Surface Modification of AUNPSs:

¢ Objective: To coat the surface of pre-synthesized AUNPs with the functionalized HS-PEG6-
OH.
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o Methodology:
o Disperse the AUNPs in an aqueous solution.

o Add the purified HS-PEG6-OH to the AuNP solution. The molar ratio will depend on the
size and concentration of the AuNPs.

o Allow the mixture to react for several hours (typically overnight) at room temperature with
gentle stirring. This allows for the formation of a self-assembled monolayer on the
nanoparticle surface.

o Remove excess, unbound HS-PEG6-OH by centrifugation and resuspension of the
nanoparticles in fresh solvent. Repeat this washing step multiple times.

o Characterize the PEGylated AUNPs using techniques such as UV-Vis spectroscopy,
dynamic light scattering (DLS), and transmission electron microscopy (TEM) to confirm
successful surface modification and assess the stability and size of the nanoparticles.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the bioconjugation of a protein to a drug
molecule using a heterobifunctional PEG linker derived from a PEG-OH compound.
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Step 1: PEG Linker Functionalization

HO-PEG-OH

&:hemical Reaction

Activate one -OH group
(e.g., with NHS ester)

Step 2: Conjugation to Biomolecule

HO-PEG-NHS Protein (-NH2 group)

P Protein-PEG-OH

Step 3: Secpnd Functionalization and Conjugation

Activate remaining -OH group
(e.g., convert to maleimide)

l

Protein-PEG-Maleimide Drug (-SH group)

Protein-PEG-Drug
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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